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Compound of Interest

Compound Name: Chloroacetyl-L-leucine

CAS No.: 688-12-0

Cat. No.: B1351169

Get Quote

An In-Depth Technical Guide for Laboratory Professionals

Navigating the complexities of chemical waste management is a critical aspect of ensuring

laboratory safety and environmental responsibility. This guide provides a detailed protocol for

the proper disposal of chloroacetyl-L-leucine, a compound frequently utilized in synthetic

chemistry and drug development. As a Senior Application Scientist, my objective is to offer a

comprehensive resource that not only outlines procedural steps but also elucidates the

scientific rationale behind these recommendations, fostering a culture of safety and compliance

within the research community.

Understanding the Hazard Profile of Chloroacetyl-L-
leucine
Before proceeding with disposal, it is imperative to understand the inherent risks associated

with chloroacetyl-L-leucine. According to safety data sheets (SDS), chloroacetyl-L-leucine
is classified as a substance that can cause skin and serious eye irritation[1]. Handling this

compound requires appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat[1][2].
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While specific toxicity data for chloroacetyl-L-leucine is limited, the presence of the

chloroacetyl group warrants caution. This functional group is present in more reactive

compounds like chloroacetyl chloride, which is known to be corrosive and can cause severe

skin burns and eye damage[3][4]. Although chloroacetyl-L-leucine is an acylated amino acid

and generally more stable, the potential for hydrolysis to release chloroacetic acid, a toxic

substance, necessitates careful handling and disposal.

Key Chemical Properties:

Property Value Source

Molecular Formula C8H14ClNO3 [1][5]

CAS Number 688-12-0 [1][5]

Appearance
White to almost white powder

or crystal
[1]

Hazards
Skin Irritation (Category 2),

Eye Irritation (Category 2)
[1]

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of chloroacetyl-L-leucine is not merely about discarding unwanted

material; it is a systematic process designed to mitigate risks to personnel and the

environment. The following workflow provides a clear, actionable plan for researchers.
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Preparation Phase

Disposal Phase

Final Disposition

Identify Waste Stream
(Solid vs. Aqueous)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safety First

Solid Waste:
Collect in a Labeled,

Sealed Container
For Solid Form

Aqueous Waste:
Neutralize if Acidic,

Collect in a Labeled,
Sealed Container

For Solutions

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Certified Hazardous

Waste Disposal Service

Final Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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